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Compound of Interest

Compound Name:

1-Hydroxy-4-((2-

methoxyethyl)amino)anthraquinon

e

CAS No.: 63467-00-5

Cat. No.: B12676393

Get Quote

Executive Summary
Compound Identity: 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone CAS Registry

Number: 63467-00-5 Chemical Class: Anthraquinone Derivative / Disperse Dye Analog

This technical guide provides a comprehensive analysis of the solubility characteristics of 1-
Hydroxy-4-((2-methoxyethyl)amino)anthraquinone. A structural analog to Disperse Red 15

and Disperse Blue 72, this compound exhibits a solubility profile governed by its rigid, planar

anthraquinone backbone and the amphiphilic nature of the (2-methoxyethyl)amino substituent.

Critical for applications in polymer dyeing, HPLC standard formulation, and pharmaceutical

intermediate synthesis, the compound demonstrates negligible aqueous solubility but

significant solubility in polar aprotic solvents and chlorinated hydrocarbons. This guide outlines

theoretical solubility parameters, estimated quantitative profiles based on Structure-Activity

Relationships (SAR), and validated experimental protocols for precise determination.
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Physicochemical Characterization
Understanding the solubility requires a breakdown of the molecular forces at play. The

molecule features an intramolecular hydrogen bond between the C1-hydroxyl and the C9-

carbonyl, and potentially between the C4-amine and C10-carbonyl, which reduces its

interaction with external solvents.

Property
Value
(Calculated/Estimated)

Significance

Molecular Formula

C

H

NO

Core scaffold + substituent

Molecular Weight ~297.31 g/mol
Moderate size, impacts

diffusion

LogP (Octanol/Water) 3.4 – 3.8
Highly lipophilic; poor water

solubility

H-Bond Donors 2 (OH, NH) Sites for solvent interaction

H-Bond Acceptors
5 (2 x C=O, 1 x OH, 1 x NH, 1

x OMe)
Receptive to protic solvents

TPSA ~70-80 Å² Moderate polarity surface area

Solubility Thermodynamics & Mechanisms
Hansen Solubility Parameters (HSP)
To predict solubility in novel solvent systems, we utilize the Hansen Solubility Parameters

(HSP).[1] The total solubility parameter (

) is decomposed into dispersion (

), polar (

), and hydrogen bonding (
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) forces.[2]

Dispersion (

): High, due to the large pi-conjugated anthraquinone system.

Polarity (

): Moderate, driven by the quinone carbonyls and the amine linker.

Hydrogen Bonding (

): Moderate, limited by intramolecular locking.

Interaction Prediction: Solvents with an interaction radius (

) <

(solubility sphere radius) relative to the solute will dissolve the compound.

Solvation Mechanism Diagram
The following diagram illustrates the competitive interaction between the solute's internal

stability (crystal lattice energy) and the solvent's solvation power.
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Figure 1: Thermodynamic pathway of dissolution. Solubility is achieved when Solute-Solvent

interactions (Green) overcome the Crystal Lattice Energy stabilized by Intramolecular H-bonds

(Red).
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Estimated Solubility Profile
Note: Values are estimated based on SAR with homologous anthraquinones (e.g., Disperse

Red 15, 1-amino-4-hydroxyanthraquinone) and thermodynamic modeling. Actual values may

vary by crystal polymorph.

Table 1: Solubility in Common Organic Solvents (at
25°C)
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Solvent Class Solvent
Solubility
Rating

Est. Conc.
(mg/mL)

Mechanistic
Rationale

Polar Aprotic DMSO High > 25

High dipole

moment disrupts

crystal lattice;

S=O accepts H-

bonds.

DMF High > 20

Similar to DMSO;

excellent for

anthraquinone

derivatives.

Acetone Moderate-High 10 - 20

Good matching

of

and

; standard

solvent for

"Disperse" dyes.

Chlorinated Dichloromethane High > 15

Excellent

dispersion force (

) match with

aromatic rings.

Chloroform High > 15

Similar to DCM;

often used for

extraction.

Alcohols Methanol Low-Moderate 1 - 5

Too polar;

disrupts

hydrophobic

hydration.

Ethanol Moderate 2 - 8 Better dispersion

match than

methanol;

solubility
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increases

significantly with

heat.

Non-Polar Hexane Very Low < 0.1

Mismatch in

polarity; cannot

overcome lattice

energy.

Toluene Moderate 5 - 10

Pi-pi stacking

interactions aid

solubility.

Aqueous Water Insoluble < 0.01

Hydrophobic

effect dominates;

high LogP.

Experimental Protocol: Solubility Determination
To validate the exact solubility for regulatory or formulation purposes (e.g., HPLC standard

preparation), follow this Saturation Shake-Flask Method.

Workflow Diagram
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Figure 2: Step-by-step workflow for the Saturation Shake-Flask method.

Detailed Methodology
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Reagents & Equipment:

Solute: >98% purity 1-Hydroxy-4-((2-methoxyethyl)amino)anthraquinone.

Solvents: HPLC Grade (Acetone, MeOH, DMSO, etc.).

Filtration: 0.45 µm PTFE syringe filters (hydrophobic compatible).

Detection: HPLC-DAD (Diode Array Detector) or UV-Vis Spectrophotometer.

Step-by-Step Procedure:

Supersaturation: Weigh approximately 50 mg of the compound into a 20 mL scintillation vial.

Add 5 mL of the target solvent. Ensure solid particles remain visible (indicating

supersaturation).

Agitation: Place vials in a shaking water bath or orbital shaker controlled at 25.0 ± 0.1°C.

Agitate at 150-200 RPM for 24 to 48 hours to ensure thermodynamic equilibrium.

Sedimentation: Stop agitation and allow the vials to stand for 4-6 hours. This prevents micro-

crystals from clogging the filter.

Filtration: Draw the supernatant using a glass syringe (plastic may leach plasticizers) and

filter through a pre-wetted 0.45 µm PTFE filter. Discard the first 1 mL of filtrate to account for

filter adsorption.

Quantification:

Dilution: Dilute the filtrate gravimetrically with mobile phase (e.g., Acetonitrile) to fall within

the linear calibration range.

HPLC Conditions:

Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).

Mobile Phase: Acetonitrile : Water (0.1% Formic Acid) [70:30 v/v].

Wavelength: ~500-520 nm (visible region for red/violet dyes).
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Calculation:

where

is the dilution factor.

Applications & Formulation Implications
HPLC Method Development
Because of its hydrophobicity (LogP > 3), this compound requires a high percentage of organic

modifier in Reverse Phase Chromatography (RPC).

Recommended Mobile Phase: High Acetonitrile content (>60%) is necessary to elute the

compound within a reasonable timeframe.

Peak Tailing: The secondary amine group may interact with residual silanols on the silica

column. Use a column with end-capping or add a modifier like Triethylamine (TEA) or

Ammonium Acetate to improve peak shape.

Dyeing & Polymer Integration
In industrial applications (e.g., coloring plastics or polyesters), the solubility in supercritical CO

is often relevant.

Mechanism: The compound acts as a "Disperse Dye."[3] It dissolves into the amorphous

regions of the polymer (e.g., PET, PMMA) at elevated temperatures.

Carrier Solvents: For liquid dyeing, carriers like chlorobenzenes or methylnaphthalenes are

historically used, though modern processes prefer high-temperature aqueous dispersion

where the compound's low water solubility is actually a feature, driving it into the hydrophobic

fiber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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